(E)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxo-3-(o-tolyl)propanenitrile

• IUPAC Name: (Z)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)-3-(2-methylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C18H15N3O/c1-12-7-3-4-8-13(12)17(22)14(11-19)18-20-15-9-5-6-10-16(15)21(18)2/h3-10,22H,1-2H3/b17-14-
• InChI Key: PAAIPCWQTPHZKY-VKAVYKQESA-N
• Canonical SMILES: CC1=CC=CC=C1C(=C(C#N)C2=NC3=CC=CC=C3N2C)O
• Isomeric SMILES: CC1=CC=CC=C1/C(=C(\C#N)/C2=NC3=CC=CC=C3N2C)/O
• Molecular Formula: C18H15N3O
• Molecular Weight: 289.3 g/mol

Description

(E)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxo-3-(o-tolyl)propanenitrile is a useful research compound. Its molecular formula is C18H15N3O and its molecular weight is 289.338. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Derivatives

Research into the synthesis of new derivatives incorporating benzimidazole moieties, such as the facile synthesis of thieno[2,3-b]-thiophene derivatives, demonstrates the role of benzimidazole compounds in developing new materials with potentially valuable properties (Mabkhot et al., 2010). Similar efforts have been made in creating fluorescent hybrids featuring benzimidazole, highlighting its use in developing materials with specific optical properties (Boulebd et al., 2018).

Corrosion Inhibition

The compound's structural analogs have been studied for their corrosion inhibition properties, showing effectiveness in protecting metal surfaces in acidic environments. This application is crucial for extending the lifespan of metals in industrial processes (Ammal et al., 2018).

Catalysis

N-heterocyclic carbenes, closely related to the compound , have been identified as efficient catalysts in transesterification and acylation reactions, highlighting the potential of benzimidazole derivatives in facilitating various chemical transformations (Grasa et al., 2002).

Material Science and Luminescence

The synthesis of fluorescent materials incorporating benzimidazole units demonstrates the compound's utility in creating high-performance materials for optoelectronic applications. These materials exhibit significant potential for use in sensors and other devices requiring specific optical properties (Boulebd et al., 2018).